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Compound of Interest

Compound Name: Tetrahydrothiopyran-4-one

Cat. No.: B549198 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tetrahydrothiopyran-4-one, also known as 4-thianone or 4-oxothiane, is a heterocyclic

organic compound with the CAS number 1072-72-6.[1][2] It is characterized by a six-membered

saturated ring containing a sulfur atom and a ketone functional group at the 4-position.[2] This

unique structural arrangement makes it a valuable building block in organic synthesis,

particularly in the fields of medicinal chemistry and materials science for the development of

novel pharmaceuticals and functional materials.[1][2] Its utility stems from the reactivity of the

carbonyl group and the presence of the sulfur heteroatom, which can be further modified, for

instance, through oxidation to the corresponding sulfoxide and sulfone.

Physicochemical Properties
Tetrahydrothiopyran-4-one is typically a white to light yellow or sandy brown crystalline solid

with a distinctive odor.[1][3][4] It is soluble in organic solvents like benzene, toluene, xylene

(BTX), and various alcohols, but insoluble in water.[1] A summary of its key physicochemical

properties is presented in the table below.
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Property Value Reference

CAS Number 1072-72-6 [1][2]

Molecular Formula C₅H₈OS [2]

Molecular Weight 116.18 g/mol [1][5]

Appearance
White to pale yellow crystalline

solid
[3][4]

Melting Point 60-65 °C [1][3][4]

Solubility
Soluble in BTX and various

alcohols; insoluble in water
[1]

Purity >98% (Gas Chromatography) [1]

Spectral Characterization Data
The structural elucidation of Tetrahydrothiopyran-4-one is confirmed through various

spectroscopic techniques. The following table summarizes the characteristic spectral data.
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Technique Data Reference

¹H NMR

The proton NMR spectrum

exhibits signals corresponding

to the protons on the

heterocyclic ring.

[6]

¹³C NMR

The carbon NMR spectrum

shows distinct peaks for the

carbonyl carbon and the

methylene carbons of the ring.

Infrared (IR) Spectroscopy

A strong absorption band

characteristic of the C=O

stretching vibration of the

ketone is observed.

[5]

Mass Spectrometry (MS)

The mass spectrum shows a

molecular ion peak

corresponding to the molecular

weight of the compound.

[5]

Experimental Protocols
Synthesis of Tetrahydrothiopyran-4-one
A common method for the synthesis of Tetrahydrothiopyran-4-one involves the treatment of

dimethyl 3,3'-thiobispropanoate with sodium methoxide (generated in situ) in THF, followed by

decarboxylation of the resulting methyl tetrahydro-4-oxo-2H-thiopyran-3-carboxylate in refluxing

10% aqueous H₂SO₄. This process has been reported to yield the final product in over 75%

yield.

Materials:

Dimethyl 3,3'-thiobispropanoate

Sodium methoxide (or sodium metal and methanol)

Tetrahydrofuran (THF), anhydrous
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10% aqueous Sulfuric Acid (H₂SO₄)

Argon or Nitrogen gas for inert atmosphere

Procedure:

Under an inert atmosphere (Argon), a solution of dimethyl 3,3'-thiobispropanoate in

anhydrous THF is prepared in a round-bottom flask equipped with a reflux condenser and a

magnetic stirrer.

Sodium methoxide is added portion-wise to the solution at a controlled temperature (e.g., 0

°C).

The reaction mixture is then typically stirred at room temperature for several hours to

facilitate the Dieckmann condensation.

After the initial reaction, the intermediate, methyl tetrahydro-4-oxo-2H-thiopyran-3-

carboxylate, is formed.

The reaction mixture is then carefully acidified and heated to reflux with 10% aqueous

sulfuric acid to induce decarboxylation.

Upon completion of the reaction (monitored by TLC or GC), the mixture is cooled to room

temperature.

The aqueous layer is extracted with an organic solvent (e.g., diethyl ether or ethyl acetate).

The combined organic layers are washed with a saturated sodium bicarbonate solution and

then with brine.

The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is

removed under reduced pressure to yield the crude product.

Purification Protocol
The crude Tetrahydrothiopyran-4-one can be purified by recrystallization.

Materials:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b549198?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b549198?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Crude Tetrahydrothiopyran-4-one

Diisopropyl ether or petroleum ether

Diethyl ether (if washing is required)

Aqueous sodium bicarbonate (NaHCO₃) solution

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

For impure samples, dissolve the crude product in diethyl ether.[4]

Wash the ether solution with aqueous sodium bicarbonate, followed by water.[4]

Dry the organic layer with anhydrous magnesium sulfate, filter, and evaporate the solvent.[4]

The resulting residue is then recrystallized from diisopropyl ether or petroleum ether.[4]

The purified crystals are then dried in the air to yield pure Tetrahydrothiopyran-4-one.[4]

Diagrams
Analytical Workflow for Characterization
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Figure 1: Analytical Workflow for Tetrahydrothiopyran-4-one
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Caption: Workflow for the synthesis, purification, and analytical characterization.

Representative Reaction: Oxidation to Sulfoxide and
Sulfone
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Figure 2: Oxidation Pathway of Tetrahydrothiopyran-4-one
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Caption: Oxidation of the sulfur atom in the tetrahydrothiopyran ring.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b549198?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b549198?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

